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Compound of Interest

Compound Name: 5-Chloroisophthalaldehyde

CAS No.: 105511-08-8

Cat. No.: B017556 Get Quote

Executive Summary: The "Cradle-to-Grave"
Obligation
As researchers, we often treat disposal as an afterthought. However, for 5-
Chloroisophthalaldehyde, the disposal strategy is dictated by two critical structural features:

The Chlorine Substituent: Mandates disposal in Halogenated Waste Streams to ensure high-

temperature incineration (>1100°C), preventing the formation of dioxins or furans during

destruction.[1]

The Bis-Aldehyde Functionality: Acts as a crosslinking agent (similar to glutaraldehyde).[1] It

is highly reactive toward nucleophiles (proteins, amines) and must be chemically quenched

or segregated from incompatible waste streams (specifically amines and strong oxidizers) to

prevent uncontrolled polymerization or exothermic reactions in the waste drum.

Chemical Identity & Hazard Profile
Before handling waste, verify the identity of the material to ensure it is not commingled with

incompatible streams.[2]
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Property Data Operational Implication

Chemical Name 5-Chloroisophthalaldehyde

DO NOT CONFUSE with 5-

Chlorosalicylaldehyde (which

contains a phenol group).[1]

CAS Number 105511-08-8
Use this for waste tagging and

EPA manifests.[1]

Molecular Formula C₈H₅ClO₂
High Carbon/Oxygen ratio;

flammable solid.[1]

Reactivity Class Aromatic Dialdehyde

Air Sensitive: Oxidizes to 5-

chloroisophthalic acid over

time.Incompatible: Amines,

Ammonia, Strong Oxidizers.[1]

Waste Code (RCRA)
D001 (Ignitable) or Generic

Halogenated

Check local facility codes.[1]

Usually requires "Halogenated

Solvent" classification.[1]

Waste Segregation Logic (Decision Framework)
The following diagram illustrates the critical decision-making process for segregating 5-
Chloroisophthalaldehyde waste. Improper segregation (e.g., mixing with amines) is a

common cause of waste container over-pressurization.
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Waste: 5-Chloroisophthalaldehyde

Physical State?

Solid (Powder/Crystals) Solution (DMSO/DCM/Ethanol)

Double Bag (Polyethylene)
Label: 'Toxic Solid, Halogenated'

Solvent Type?

HALOGENATED WASTE STREAM
(Must be incinerated >1100°C)

 Solid Waste Drum Halogenated Solvent
(e.g., DCM, Chloroform)

Non-Halogenated Solvent
(e.g., Ethanol, DMSO)

 Combine  SEGREGATE into Halogenated Stream
(Do NOT put in Non-Halo Stream)

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that even if dissolved in a non-halogenated solvent

(like Ethanol), the presence of the chlorinated aldehyde forces the entire mixture into the

Halogenated Waste stream.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired shelf stock, weighing paper residues, or contaminated PPE.
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Containment: Do not place loose powder directly into a drum. Place the material in a clear

polyethylene bag (minimum 2 mil thickness).

Double Containment: Seal the first bag with tape, then place it inside a second bag.

Labeling: Attach a hazardous waste tag to the outer bag.

Constituents: "5-Chloroisophthalaldehyde, 98%."[1]

Hazards: Check "Toxic" and "Irritant."[1]

Disposal: Place the sealed bag into the Solid Hazardous Waste Drum.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this for filtrates or reaction mixtures.

Compatibility Check: Ensure the waste container does NOT contain ammonia, primary

amines, or strong acids.

Why? Aldehydes react exothermically with amines (Schiff base formation) and can

polymerize in the presence of strong acids/bases, potentially rupturing the container.

Selection of Stream:

Correct: Pour into the Halogenated Solvent Waste carboy (usually red or yellow tagged).

Incorrect: Do not pour into the "Organic Solvents (Non-Halogenated)" carboy. The chlorine

atom requires specific incineration protocols.[1]

Closure: Cap the carboy immediately to prevent the escape of aldehyde vapors (sensitizers).

Protocol C: Chemical Quenching (Spill Cleanup &
Deactivation)
Use this for cleaning up spills or deactivating small amounts of residual material before

glassware washing.
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Mechanism: Sodium bisulfite attacks the carbonyl carbon, breaking the double bond and

forming a water-soluble, non-volatile sulfonate adduct.[1]

5-Chloroisophthalaldehyde
(Reactive/Volatile)

+ Sodium Bisulfite (sat. aq)
(Nucleophile)

 Nucleophilic Addition Bisulfite Adduct
(Water Soluble/Stable)

 Exothermic Reaction Drain Disposal
(ONLY if permitted by local EHS)

 Dilution

Click to download full resolution via product page

Figure 2: Bisulfite quenching mechanism.[1] This converts the reactive aldehyde into a stable

salt.

Step-by-Step Quenching Procedure:

Preparation: Prepare a saturated solution of Sodium Bisulfite (NaHSO₃) in water.[1]

Addition: Slowly add the bisulfite solution to the aldehyde residue.

Caution: This reaction is exothermic.[1] If treating more than 5g, use an ice bath.

Verification: The mixture should become homogenous (the adduct is water-soluble).

Final Cleanup: The resulting solution is chemically deactivated but still contains organic load.

[1] Collect it into the Aqueous Hazardous Waste stream (unless your facility explicitly permits

drain disposal for treated aldehydes).

Accident Management: Spills
Small Spill (<5g):

Cover with a spill pad or vermiculite.[1]

Wet the pad with Sodium Bisulfite solution to suppress vapors and deactivate the

aldehyde.

Scoop into a bag and process as Solid Halogenated Waste.

Large Spill (>5g or in Fume Hood):
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Evacuate the area (Aldehyde vapors are respiratory irritants).[1]

Personnel wearing full PPE (Nitrile gloves, lab coat, safety goggles, and N95/P100

respirator if outside a hood) should absorb the liquid with clay or vermiculite.

Do not use paper towels (flammability risk with aldehydes).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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